Cas no 1862420-29-8 (2-Chloro-N-ethyl-3-methylbenzene-1-sulfonamide)

• Product Name: 2-Chloro-N-ethyl-3-methylbenzene-1-sulfonamide
• CAS No: 1862420-29-8
• MF: C₉H₁₂ClNO₂S
• MW: 233.71508026123
• CID: 6185791
• PubChem ID: 130165749
• Update Time: 2025-06-09

2-Chloro-N-ethyl-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1862420-29-8
• 2-Chloro-N-ethyl-3-methylbenzene-1-sulfonamide
• EN300-1453446

• Inchi： 1S/C9H12ClNO2S/c1-3-11-14(12,13)8-6-4-5-7(2)9(8)10/h4-6,11H,3H2,1-2H3
• InChI Key： PFWCFDQWALQVFZ-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC=CC=1S(NCC)(=O)=O

Computed Properties

• Exact Mass: 233.0277275g/mol
• Monoisotopic Mass: 233.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-Chloro-N-ethyl-3-methylbenzene-1-sulfonamide

Recent Advances in the Study of 2-Chloro-N-ethyl-3-methylbenzene-1-sulfonamide (CAS: 1862420-29-8): A Comprehensive Research Brief

The compound 2-Chloro-N-ethyl-3-methylbenzene-1-sulfonamide (CAS: 1862420-29-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative is being investigated for its potential applications in drug discovery and development, particularly due to its unique structural properties and biological activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic potential in various disease models.

One of the key areas of research involves the compound's role as a potential inhibitor of specific enzymatic pathways. Preliminary findings suggest that 2-Chloro-N-ethyl-3-methylbenzene-1-sulfonamide exhibits selective binding affinity towards certain protein targets, making it a promising candidate for further development. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to characterize its interactions at the atomic level, providing valuable insights into its binding mode and selectivity.

In addition to its biochemical properties, recent studies have also explored the synthetic routes for 2-Chloro-N-ethyl-3-methylbenzene-1-sulfonamide. Optimized protocols have been developed to improve yield and purity, addressing some of the challenges associated with its large-scale production. These advancements are critical for ensuring the compound's availability for further preclinical and clinical studies.

The pharmacological profile of 2-Chloro-N-ethyl-3-methylbenzene-1-sulfonamide has also been a focal point of recent investigations. In vitro and in vivo studies have demonstrated its efficacy in modulating specific biological pathways, with potential applications in oncology, inflammation, and infectious diseases. Notably, its low toxicity profile and favorable pharmacokinetic properties highlight its suitability for therapeutic development.

Despite these promising findings, challenges remain in fully understanding the compound's therapeutic potential. Current research is addressing issues such as bioavailability, metabolic stability, and off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2-Chloro-N-ethyl-3-methylbenzene-1-sulfonamide (CAS: 1862420-29-8) represents a compelling area of research in chemical biology and drug discovery. Its unique properties and promising preliminary data underscore the need for continued investigation. Future studies will likely focus on refining its therapeutic applications and overcoming existing challenges to bring this compound closer to clinical use.